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drate

Cat. No.: B077939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of doped ammonium cobalt

sulfate hexahydrate crystals, [(NH₄)₂Co(SO₄)₂·6H₂O], a member of the Tutton salt family. The

inclusion of various dopants allows for the tuning of its physical and chemical properties,

making it a material of interest for applications such as UV light filters and sensors.

Introduction
Ammonium cobalt sulfate hexahydrate is a crystalline compound belonging to the monoclinic

crystal system. The process of doping, or creating mixed crystals, involves the co-crystallization

of ammonium cobalt sulfate with isomorphous salts of other divalent metals, such as nickel or

zinc. This results in the incorporation of the dopant metal ion into the crystal lattice, thereby

altering its properties. The primary methods for synthesizing these doped crystals are slow

evaporation of an aqueous solution and controlled cooling crystallization.

Experimental Protocols
Slow Evaporation Method for Mixed Crystal Growth
This method is suitable for growing large, high-quality single crystals by allowing the solvent to

evaporate slowly from a saturated solution, leading to gradual crystallization.

Materials:
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Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Dopant metal sulfate hydrate (e.g., Nickel(II) sulfate hexahydrate, NiSO₄·6H₂O)

Deionized water

Protocol:

Solution Preparation: Prepare a saturated aqueous solution by dissolving stoichiometric

amounts of cobalt(II) sulfate heptahydrate, ammonium sulfate, and the desired dopant

sulfate in deionized water. For example, to grow (NH₄)₂Ni₀.₃Co₀.₇(SO₄)₂·6H₂O, a molar ratio

of 0.3:0.7:2 for NiSO₄·6H₂O : CoSO₄·7H₂O : (NH₄)₂SO₄ should be used. A specific recipe

involves adding 46.5 g of (NH₄)₂SO₄ and 93 g of CoSO₄ to 400 ml of very hot water.[1]

Stirring and Dissolution: Gently heat the solution while stirring continuously until all salts

have completely dissolved.

Filtration: Filter the hot, saturated solution to remove any insoluble impurities.

Crystallization: Cover the beaker with a perforated lid (e.g., filter paper with small holes) to

allow for slow evaporation at a constant temperature. Place the beaker in a vibration-free

environment.

Crystal Harvesting: After a few days to weeks, single crystals will form. Carefully remove the

desired crystals from the solution.

Drying: Gently dry the harvested crystals with filter paper.

Cooling Crystallization Method
This technique is effective for producing a larger quantity of smaller crystals and for studying

the kinetics of crystallization.

Materials:

Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O, ≥99.8%)
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Ammonium sulfate ((NH₄)₂SO₄, ≥99%)

Deionized water

Protocol:

Solution Preparation: Dissolve 220 g of cobalt(II) sulfate heptahydrate in 200 mL of deionized

water to create a cobalt solution.[2]

Dopant/Impurity Addition: Introduce the desired amount of ammonium sulfate as the "dopant"

or impurity. Concentrations can be varied, for example, from 1.25 g/L to 5 g/L of NH₄⁺ ions.

[2]

Homogenization: Heat the solution to 60°C and stir at 300 rpm for 30 minutes to ensure a

homogeneous solution.[2]

Controlled Cooling: Cool the solution to a specific initial temperature (e.g., 25°C, 30°C, 35°C,

or 40°C) to induce crystallization.[2]

Crystal Seeding: Introduce a small, uniform seed crystal (e.g., 0.154 mm in size) to promote

controlled crystal growth.[2]

Crystal Recovery: Once crystallization is complete, filter the solution to collect the crystals.

Washing and Drying: Wash the crystals with a small amount of a non-solvent like ethanol or

acetone to remove any residual mother liquor and then dry them.[3]

Data Presentation
The properties of doped ammonium cobalt sulfate crystals are highly dependent on the type

and concentration of the dopant. The following tables summarize key quantitative data from the

literature.

Table 1: Crystallographic Parameters of Doped Ammonium Cobalt Sulfate Hexahydrate

Crystals
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Crystal
Comp
osition

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) β (°)
Volum
e (Å³)

Refere
nce

(NH₄)₂N

i₀.₃Co₀.₇

(SO₄)₂·

6H₂O

Monocli

nic
P2₁/c 6.2455 12.5065 9.2303 106.995 689.49 [4]

(NH₄)₂C

o₀.₁₇Ni₀.

₈₃(SO₄)

₂·6H₂O

Monocli

nic
P2₁/c 6.2432 12.4728 9.1967 106.988 684.90 [5]

(NH₄)₂C

o(SO₄)₂

·6H₂O

Monocli

nic
P2₁/a 9.23 12.49 6.23 106.9 687.2 [2]

Table 2: Effect of Ammonium Ion Impurity on Cobalt Sulfate Hexahydrate Crystal Purity

Ammonium Ion Concentration (g/L) Crystal Purity (%)

0 99.97 ± 0.07

1.25 99.85 ± 0.14

2.5 99.8 ± 0.2

3.75 99.78 ± 0.16

5 ~98.97 (Purity reduced by ~1%)

Data adapted from a study on the influence of ammonium impurities on cobalt sulfate

hexahydrate crystallization.[2]

Visualizations
The following diagrams illustrate the experimental workflows for the described doping

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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